Cas no 339277-80-4 (ethyl 2-{2-[(4-fluorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate)

• Product Name: ethyl 2-{2-[(4-fluorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate
• CAS No: 339277-80-4
• MF: C₂₆H₂₃FN₂O₄S
• MW: 478.535228967667
• CID: 5175663
• Update Time: 2026-03-04

ethyl 2-{2-[(4-fluorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{2-[(4-fluorophenyl)methanesulfonyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate
• ETHYL 2-(2-[(4-FLUOROBENZYL)SULFONYL]-4,5-DIPHENYL-1H-IMIDAZOL-1-YL)ACETATE
• ethyl 2-{2-[(4-fluorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate
• MLS000325580
• SMR000169995
• ethyl 2-[2-[(4-fluorophenyl)methylsulfonyl]-4,5-diphenylimidazol-1-yl]acetate
• Oprea1_098990
• MLS001385027
• BDBM72095
• cid_1476583
• REGID_for_CID_1476583
• HMS2436D10
• 2-[2-(4-fluorobenzyl)sulfonyl-4,5-diphenyl-imidazol-1-yl]acetic acid ethyl ester
• 2-[2-[(4-fluor

• Inchi： 1S/C26H23FN2O4S/c1-2-33-23(30)17-29-25(21-11-7-4-8-12-21)24(20-9-5-3-6-10-20)28-26(29)34(31,32)18-19-13-15-22(27)16-14-19/h3-16H,2,17-18H2,1H3
• InChI Key： LGZSGCSPVHESJN-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)F)(C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1CC(=O)OCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 753
• XLogP3: 4.9
• Topological Polar Surface Area: 86.6